Cas no 1310680-40-0 ((9H-Fluoren-9-yl)MethOxy]Carbonyl D-beta-Methylisoleucine)

• Product Name: (9H-Fluoren-9-yl)MethOxy]Carbonyl D-beta-Methylisoleucine
• CAS No: 1310680-40-0
• MF: C₂₂H₂₅NO₄
• MW: 367.43820643425
• CID: 5525066
• Update Time: 2025-10-28

(9H-Fluoren-9-yl)MethOxy]Carbonyl D-beta-Methylisoleucine Chemical and Physical Properties

Names and Identifiers

• (9H-Fluoren-9-yl)MethOxy]Carbonyl D-beta-Methylisoleucine
• (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylpentanoic acid
• Fmoc-Beta-Me-D-Ile-OH

• Inchi： 1S/C22H25NO4/c1-4-22(2,3)19(20(24)25)23-21(26)27-13-18-16-11-7-5-9-14(16)15-10-6-8-12-17(15)18/h5-12,18-19H,4,13H2,1-3H3,(H,23,26)(H,24,25)/t19-/m0/s1
• InChI Key： KTFMEQGAIAYJMN-IBGZPJMESA-N
• SMILES： C(O)(=O)[C@@H](C(C)(C)CC)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Additional information on (9H-Fluoren-9-yl)MethOxy]Carbonyl D-beta-Methylisoleucine

Comprehensive Guide to (9H-Fluoren-9-yl)Methoxy]Carbonyl D-beta-Methylisoleucine (CAS No. 1310680-40-0)

(9H-Fluoren-9-yl)Methoxy]Carbonyl D-beta-Methylisoleucine (CAS No. 1310680-40-0) is a specialized amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound belongs to the Fmoc-protected amino acids family, which plays a crucial role in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for this compound due to its unique properties and applications in drug development and biochemical studies.

The Fmoc group in (9H-Fluoren-9-yl)Methoxy]Carbonyl D-beta-Methylisoleucine provides excellent protection for the amino group during peptide synthesis, ensuring high yields and purity. This makes it a preferred choice for synthesizing complex peptides and therapeutic proteins. The D-beta-methylisoleucine moiety introduces stereochemical diversity, which is valuable for studying protein-protein interactions and enzyme specificity.

One of the trending topics in the scientific community is the use of non-natural amino acids like (9H-Fluoren-9-yl)Methoxy]Carbonyl D-beta-Methylisoleucine to design peptide-based therapeutics. These compounds are being explored for their potential in treating diseases such as cancer, diabetes, and neurodegenerative disorders. The ability to incorporate D-beta-methylisoleucine into peptides enhances their stability and bioavailability, addressing common challenges in drug delivery.

In addition to its pharmaceutical applications, (9H-Fluoren-9-yl)Methoxy]Carbonyl D-beta-Methylisoleucine is also used in material science and bioconjugation. Researchers are investigating its role in creating biofunctional materials and smart polymers. The compound's compatibility with click chemistry and other bioconjugation techniques makes it a versatile tool for nanotechnology and biomedical engineering.

The market for Fmoc-protected amino acids is growing rapidly, driven by increasing demand for custom peptides and therapeutic agents. Companies specializing in peptide synthesis and chemical reagents are expanding their portfolios to include high-purity (9H-Fluoren-9-yl)Methoxy]Carbonyl D-beta-Methylisoleucine. This trend reflects the compound's importance in advancing biomedical research and drug discovery.

For researchers looking to purchase (9H-Fluoren-9-yl)Methoxy]Carbonyl D-beta-Methylisoleucine, it is essential to verify the CAS No. 1310680-40-0 and ensure the supplier provides certificates of analysis (CoA). Quality control is critical, as impurities can affect the outcome of peptide synthesis and downstream applications. Many suppliers also offer custom synthesis services to meet specific research needs.

In summary, (9H-Fluoren-9-yl)Methoxy]Carbonyl D-beta-Methylisoleucine (CAS No. 1310680-40-0) is a valuable building block in peptide chemistry and pharmaceutical research. Its unique structural features and broad applications make it a sought-after compound in both academia and industry. As the field of peptide therapeutics continues to evolve, the demand for high-quality Fmoc-protected amino acids like this one is expected to rise.